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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 3-
Ethoxysalicylaldehyde, a key intermediate in various chemical syntheses. Understanding its
solubility in different organic solvents is crucial for optimizing reaction conditions, developing
purification strategies, and formulating products. This document collates available solubility
data, outlines detailed experimental protocols for its determination, and illustrates key concepts
through logical diagrams.

Core Concepts in the Solubility of 3-
Ethoxysalicylaldehyde

3-Ethoxysalicylaldehyde (CAS No. 492-88-6), a derivative of salicylaldehyde, is a solid at
room temperature with a melting point of 66-68 °C. Its molecular structure, featuring a benzene
ring, a hydroxyl group, an aldehyde group, and an ethoxy group, dictates its solubility behavior.
The presence of the polar hydroxyl and aldehyde groups allows for hydrogen bonding with
polar solvents, while the aromatic ring and the ethoxy group contribute to its solubility in less
polar organic solvents. Generally, 3-Ethoxysalicylaldehyde is soluble in many common
organic solvents and has limited solubility in water.

A recent study by Mao et al. (2023) has systematically measured the solubility of 3-
Ethoxysalicylaldehyde in twelve pure solvents at various temperatures, providing a valuable
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quantitative dataset for researchers.

Quantitative Solubility Data

While direct access to the comprehensive data from the primary literature may require a
subscription, the following table summarizes the solvents in which the mole fraction solubility of
3-Ethoxysalicylaldehyde has been experimentally determined at temperatures ranging from
278.15 K to 313.15 K, as reported by Mao et al. in the Journal of Chemical Thermodynamics.
For precise quantitative values, readers are strongly encouraged to consult the original

publication.
Solvent Temperature Range Studied
Methanol 278.15K-313.15K
Ethanol 278.15K-313.15K
n-Propanol 278.15K-313.15K
Isopropanol 278.15K-313.15K
n-Butanol 278.15K - 313.15K
Isobutanol 278.15 K -313.15K
Acetone 278.15K-313.15K
Butanone 278.15K-313.15K

Methyl Acetate

278.15K-313.15K

Ethyl Acetate

278.15K-313.15K

n-Butyl Acetate

278.15K-313.15K

Acetonitrile

278.15K-313.15K

For detailed mole fraction solubility data, please refer to: Mao, H., et al. (2024). Solubility
measurement and data correlation of 3-ethoxysalicylaldehyde in twelve pure solvents at
temperatures from 278.15 to 313.15 K. The Journal of Chemical Thermodynamics, 188,
107162.
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Experimental Protocols for Solubility Determination

The following is a detailed methodology for the gravimetric method, a common and reliable
technique for determining the solubility of a solid compound in a solvent.

Objective: To determine the equilibrium solubility of 3-Ethoxysalicylaldehyde in a given
organic solvent at a specific temperature.

Materials and Equipment:

3-Ethoxysalicylaldehyde (high purity)

e Selected organic solvent (analytical grade)

e Analytical balance (£0.0001 g)

o Thermostatic shaker bath

o Calibrated thermometer or thermocouple

o Glass vials with airtight screw caps

o Syringe filters (chemically compatible with the solvent)

e Syringes

» Volumetric flasks

e Drying oven

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 3-Ethoxysalicylaldehyde to a series of glass vials.
o Accurately add a known mass or volume of the selected organic solvent to each vial.

o Seal the vials tightly to prevent solvent evaporation.
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Equilibration:
o Place the vials in a thermostatic shaker bath set to the desired constant temperature.

o Allow the mixture to equilibrate for a sufficient time (typically 24-48 hours) with continuous
agitation to ensure that equilibrium is reached.

Sample Withdrawal and Filtration:

o Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle
for at least 2 hours at the constant experimental temperature.

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed or pre-
cooled syringe to the experimental temperature.

o Immediately filter the solution through a syringe filter into a pre-weighed vial to remove any
undissolved microcrystals.

Gravimetric Analysis:
o Record the mass of the vial containing the filtered saturated solution.

o Evaporate the solvent in a drying oven at a temperature below the boiling point of the
solvent and the melting point of 3-Ethoxysalicylaldehyde until a constant weight is
achieved.

o Weigh the vial containing the dry solid residue of 3-Ethoxysalicylaldehyde.
Calculation of Solubility:

o The mass of the dissolved 3-Ethoxysalicylaldehyde is the final mass of the vial with the
residue minus the initial mass of the empty vial.

o The mass of the solvent is the mass of the vial with the solution minus the mass of the vial
with the residue.

o Calculate the solubility in terms of grams of solute per 100 g of solvent or as a mole
fraction.
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Mandatory Visualizations
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of 3-
Ethoxysalicylaldehyde in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293910#solubility-of-3-ethoxysalicylaldehyde-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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